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Compound of Interest

Compound Name: 1,8-Dinitroanthraquinone

Cat. No.: B085473

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

1,8-Dinitroanthraquinone is a synthetic organic compound with applications in the synthesis
of dyes and potentially in pharmaceutical research. This document provides a comprehensive
overview of the health and safety information pertinent to the handling and use of 1,8-
Dinitroanthraquinone in a laboratory setting. Due to a notable lack of extensive toxicological
data for this specific compound, this guide also incorporates information from structurally
related compounds to provide a more complete safety profile. All personnel handling this
chemical should be thoroughly trained in its potential hazards and the necessary safety
precautions.

Chemical and Physical Properties

1,8-Dinitroanthraquinone is a yellow crystalline solid. A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1,8-Dinitroanthraquinone
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Property Value Reference
CAS Number 129-39-5

Molecular Formula C14HeN20e6

Molecular Weight 298.21 g/mol

Appearance Yellow crystalline powder

Melting Point 318-322 °C

Sparingly soluble in common
Solubility organic solvents; soluble in

concentrated sulfuric acid.

Toxicological Information

Comprehensive toxicological data for 1,8-Dinitroanthraquinone is not readily available in
public literature. Much of the safety assessment is based on data from related anthraquinone
derivatives.

Acute Toxicity

Safety Data Sheets for 1,8-Dinitroanthraquinone classify it as "Not classified" for acute oral,
dermal, and inhalation toxicity, indicating that no data is available to meet the criteria for
classification.

Irritation and Sensitization

1,8-Dinitroanthraquinone is classified as causing eye irritation. It is not classified as a skin
irritant or a sensitizer.

Carcinogenicity, Mutagenicity, and Genotoxicity

There is no specific classification for the carcinogenicity of 1,8-Dinitroanthraquinone.
However, a related compound, Dantron (1,8-dihydroxyanthraquinone), is reasonably
anticipated to be a human carcinogen based on sufficient evidence from studies in
experimental animals. Oral administration of Dantron has been shown to cause tumors in
rodents. Given the structural similarities, caution is warranted.
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Some anthraquinone derivatives have shown mutagenic and genotoxic potential. Dantron has
been shown to cause chromosomal aberrations in human lymphocytes in vitro. While direct
evidence for 1,8-Dinitroanthraquinone is lacking, the genotoxic potential of related
compounds suggests that it should be handled as a potential mutagen.

Health and Safety Precautions

Due to the limited toxicological data and the known hazards of related compounds, a cautious
approach is essential when handling 1,8-Dinitroanthraquinone.

Engineering Controls

o Work with 1,8-Dinitroanthraquinone should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

o Emergency eye wash fountains and safety showers should be readily available in the
immediate vicinity of any potential exposure.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

o Skin and Body Protection: A lab coat or other suitable protective clothing is required to
prevent skin contact.

o Respiratory Protection: In case of inadequate ventilation or when handling powders, a
NIOSH-approved respirator for dusts should be used.

Handling and Storage

Avoid breathing dust, mist, or spray.

Avoid contact with skin and eyes.

Handle in accordance with good industrial hygiene and safety procedures.

Do not eat, drink, or smoke when using this product.
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Keep the container tightly closed when not in use.

Store in a dry, cool, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Incompatible with strong oxidizing and reducing agents.
First Aid Measures
In case of exposure, the following first aid procedures should be followed immediately:

o General Advice: In case of accident or if you feel unwell, seek medical advice immediately
and show the safety data sheet.

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Get medical attention.

o Skin Contact: Wash with plenty of soap and water. Get medical advice/attention.

o Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes, removing
contact lenses if present and easy to do. Continue rinsing and get medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and get medical attention.

Accidental Release Measures

o Evacuate unnecessary personnel from the area.

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment.

e Avoid generating dust.

o Sweep or shovel spills into an appropriate container for disposal.

e Avoid release to the environment.
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Experimental Protocols
Synthesis of 1,8-Dinitroanthraquinone

The synthesis of 1,8-Dinitroanthraquinone typically involves the nitration of anthraquinone.

The following is a generalized protocol based on literature.
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Synthesis of 1,8-Dinitroanthraquinone

End: 1,8-Dinitroanthraquinone.
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Safe Handling of 1,8-Dinitroanthraquinone

Review Safety Data Sheet (SDS)
and other safety information

Don Appropriate PPE:
- Safety Goggles
- Lab Coat
- Gloves

Work in a Chemical Fume Hood

Weighing and Handling:
- Avoid dust generation
- Use a spatula
- Clean up spills immediately

:

Perform Experiment

;

Dispose of Waste:

- Collect in a labeled hazardous
waste container

Decontaminate Work Area
and Equipment

\

Remove PPE Properly

\

Wash Hands Thoroughly

End of Procedure
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 To cite this document: BenchChem. [1,8-Dinitroanthraquinone: A Technical Health and Safety
Guide for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085473#health-and-safety-information-for-1-8-
dinitroanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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